Cas no 782501-70-6 (1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole)
782501-70-6 structure
Product Name:1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole
CAS No:782501-70-6
MF:C7H14N4
MW:154.212860584259
CID:554041
Update Time:2023-08-02
1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine,N1-[2-(1H-pyrazol-1-yl)ethyl]-
- 1,2-Ethanediamine,N-[2-(1H-pyrazol-1-yl)ethyl]- (9CI)
- N-(1-pyrazolyl)ethyl-ethane-1,2-diamine
- 1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole
- N1-(2-(1H-Pyrazol-1-yl)ethyl)ethane-1,2-diamine
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- Inchi: 1S/C7H14N4/c8-2-4-9-5-7-11-6-1-3-10-11/h1,3,6,9H,2,4-5,7-8H2
- InChI Key: NPZAACUQZSHWCH-UHFFFAOYSA-N
- SMILES: N(CCN)CCN1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 96.4
- Topological Polar Surface Area: 55.9
1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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